Cas no 874208-98-7 (Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)-)

Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)- structure
874208-98-7 structure
Product Name:Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)-
CAS No:874208-98-7
MF:C11H20O3
MW:200.274703979492
CID:1900655
PubChem ID:11651332
Update Time:2025-04-21

Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 5-methyl-3-oxo-, ethyl ester, (5R)-
    • ETHYL 5-METHYL-3-OXOOCTANOATE
    • 874208-98-7
    • ethyl (R)-5-methyl-3-oxooctanoate
    • SCHEMBL4192337
    • NS00077570
    • DTXSID101019522
    • Inchi: 1S/C11H20O3/c1-4-6-9(3)7-10(12)8-11(13)14-5-2/h9H,4-8H2,1-3H3/t9-/m1/s1
    • InChI Key: JXCGCJXWILMTQF-SECBINFHSA-N
    • SMILES: O=C(CC(=O)OCC)C[C@H](C)CCC

Computed Properties

  • Exact Mass: 200.14124450Da
  • Monoisotopic Mass: 200.14124450Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų
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